Cas no 262282-50-8 (Benzoic acid, 2-hydroxy-5-[[(2-methoxyphenyl)amino]sulfonyl]-)

• Product Name: Benzoic acid, 2-hydroxy-5-[[(2-methoxyphenyl)amino]sulfonyl]-
• CAS No: 262282-50-8
• MF: C₁₄H₁₃NO₆S
• MW: 323.32112288475
• CID: 1426177
• PubChem ID: 3732002
• Update Time: 2025-10-29

Benzoic acid, 2-hydroxy-5-[[(2-methoxyphenyl)amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-5-[[(2-methoxyphenyl)amino]sulfonyl]-
• Oprea1_027279
• 262282-50-8
• Z45630874
• STK229872
• G34147
• Oprea1_199409
• CS-0218200
• 2-hydroxy-5-[(2-methoxyphenyl)sulfamoyl]benzoicacid
• EN300-00350
• AKOS000114718
• 2-hydroxy-5-[(2-methoxyphenyl)sulfamoyl]benzoic acid
• 2-Hydroxy-5-(2-methoxy-phenylsulfamoyl)-benzoic acid

• Inchi： 1S/C14H13NO6S/c1-21-13-5-3-2-4-11(13)15-22(19,20)9-6-7-12(16)10(8-9)14(17)18/h2-8,15-16H,1H3,(H,17,18)
• InChI Key： HPDWZCQLNRBHLK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)O)(NC1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 323.04639
• Monoisotopic Mass: 323.04635831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 112.93

Additional information on Benzoic acid, 2-hydroxy-5-[[(2-methoxyphenyl)amino]sulfonyl]-

Benzoic Acid, 2-Hydroxy-5-[[(2-Methoxyphenyl)Amino]Sulfonyl]- (CAS No. 262282-50-8)

Benzoic acid, 2-hydroxy-5-[[(2-methoxyphenyl)amino]sulfonyl]-, also known by its CAS number 262282-50-8, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with hydroxyl and sulfonyl groups. The presence of these functional groups imparts specific chemical properties that make it valuable for various research and industrial purposes.

The molecular structure of this compound is composed of a benzene ring with a hydroxyl group at the 2-position and a sulfonyl group at the 5-position. The sulfonyl group is further substituted with an amino group attached to a methoxyphenyl ring. This intricate structure allows for a wide range of chemical reactivity and biological activity, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of benzoic acid derivatives in drug discovery, particularly in the development of novel therapeutic agents. For instance, researchers have explored the use of this compound as a precursor in the synthesis of bioactive molecules targeting various disease states, including cancer and inflammatory conditions. The sulfonyl group in the molecule has been shown to enhance bioavailability and stability, making it an attractive candidate for drug delivery systems.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique physical properties, such as high surface area and porosity, which are valuable for applications in gas storage and catalysis.

The synthesis of benzoic acid, 2-hydroxy-5-[[(2-methoxyphenyl)amino]sulfonyl]- involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes, reducing the environmental footprint associated with its manufacture.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into its structural integrity and reactivity under various conditions. Furthermore, computational chemistry approaches have been employed to predict its electronic properties and interactions with biological systems.

In terms of safety and handling, this compound is classified as non-hazardous under normal conditions. However, appropriate precautions should be taken during synthesis and handling to ensure compliance with occupational safety standards. Its stability under thermal and oxidative conditions has been thoroughly investigated, making it suitable for use in both laboratory and industrial settings.

The versatility of benzoic acid derivatives continues to drive innovation across multiple disciplines. As research progresses, new applications for this compound are expected to emerge, further solidifying its importance in the chemical sciences.